1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol

• IUPAC Name: 1-(5-phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol
• InChI: InChI=1S/C13H15N3OS/c17-11-6-8-16(9-7-11)13-15-14-12(18-13)10-4-2-1-3-5-10/h1-5,11,17H,6-9H2
• InChI Key: FAAFNQZVLDNTAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=NN=C(S2)C3=CC=CC=C3
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol is a chemical compound that has gained significant attention in scientific research in recent years due to its potential applications in various fields. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their biological and pharmacological activities. In

Mechanism of Action

The mechanism of action of 1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in the progression of various diseases. For example, studies have shown that this compound may inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol has various biochemical and physiological effects. For example, this compound has been shown to possess antioxidant and anti-inflammatory properties. In addition, this compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol in lab experiments is its relatively low toxicity compared to other compounds that have similar biological activities. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol. One potential direction is to further explore its potential applications in the field of medicinal chemistry, particularly in the treatment of neurodegenerative diseases. Another potential direction is to investigate its potential use as a bioactive agent in agriculture and food industries. Additionally, further studies are needed to better understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol involves the reaction of 5-phenyl-1,3,4-thiadiazol-2-amine with 4-chloropiperidine in the presence of a base. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

1-(5-Phenyl-1,3,4-thiadiazol-2-yl)piperidin-4-ol has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has also been studied for its potential use as a bioactive agent in agriculture and food industries.